Cas no 91790-53-3 (2-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• CAS No: 91790-53-3
• MF: C₂₀H₂₅NO₄
• MW: 343.41680598259
• CID: 1092444
• PubChem ID: 1377255
• Update Time: 2025-04-20

2-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• 2-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinoline
• AB00078162-01
• SR-01000202405-1
• SR-01000202405
• Oprea1_779165
• CHEMBL2442087
• 91790-53-3
• Cambridge id 5267942
• ISOQUINOLINE,2-[(3,4-DIMETHOXYPHENYL)METHYL]-1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-

• Inchi： 1S/C20H25NO4/c1-22-17-6-5-14(9-18(17)23-2)12-21-8-7-15-10-19(24-3)20(25-4)11-16(15)13-21/h5-6,9-11H,7-8,12-13H2,1-4H3
• InChI Key： YDCQKNFVLHDJKY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CN(CC1C=CC(=C(C=1)OC)OC)CC2)OC

Computed Properties

• Exact Mass: 343.17835828g/mol
• Monoisotopic Mass: 343.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.474
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines